N-(4-methoxyphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzamide

• IUPAC Name: N-(4-methoxyphenyl)-3-nitro-4-(1,2,4-triazol-1-yl)benzamide
• InChI: InChI=1S/C16H13N5O4/c1-25-13-5-3-12(4-6-13)19-16(22)11-2-7-14(15(8-11)21(23)24)20-10-17-9-18-20/h2-10H,1H3,(H,19,22)
• InChI Key: QIMUYHJVJOXFTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)N3C=NC=N3)[N+](=O)[O-]
• Molecular Formula: C16H13N5O4
• Molecular Weight: 339.31 g/mol

Description

“N-(4-methoxyphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzamide” is a complex organic compound that contains a 1,2,4-triazole ring. This ring is a unique heterocyclic compound present in an array of pharmaceuticals and biologically important compounds.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds, such as the one in the compound , has been a subject of research. These scaffolds are synthesized using 3-amino-1,2,4-triazole. The synthesis involves a Cu (I) catalyzed [3+2] dipolar cycloaddition.

Molecular Structure Analysis

The molecular structure of this compound can be confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis.

Chemical Reactions Analysis

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors. Synthetic methods reported to date provide access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various spectroscopic techniques. The compound’s stability against metabolic degradation, ability to engage in hydrogen bonding, and active involvement in dipole-dipole and π-stacking interactions contribute to its enhanced biocompatibility.

Safety and Hazards

The safety of these compounds was evaluated on MRC-5 as a normal cell line and it was found that most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.